(±)-ADX 71743
Description
Negative allosteric modulator at mGlu7 (IC50 = 300 nM). Blocks high frequency-induced LTP at SC-CA1 synapses in hippocampal slices in vitro. Increases evoked excitatory postsynaptic currents (eEPSCs) in mice. Brain penetrant.
Scientific Research Applications
Advanced Divertor and RF Tokamak Experiment (ADX)
- High Field, High Power Density Tokamak : The MIT Plasma Science and Fusion Center proposed an Advanced Divertor and RF tokamak eXperiment (ADX) to address gaps in fusion research. This facility tests innovative divertor ideas and advanced RF actuators, aiming to produce high-performance core plasma conditions that are prototypical of a reactor (LaBombard et al., 2015).
- Structural Analysis of High-Field-Side RF Antennas : Another study focused on the structural analysis of high-field-side RF antennas during a disruption on the ADX. It assessed the loads induced during a full-current plasma disruption and provided design improvement guidance (Doody et al., 2015).
Advanced Imaging Techniques
- Biofilm Systems Study : Advanced imaging techniques like LSM, MRI, and STXM are being used to study complex microbial biofilm systems. These techniques enable in situ analysis of the structure, composition, processes, and dynamics of microbial communities (Neu et al., 2010).
Magnetic Sensor System Design
- Magnetic Field Diagnostics : A study described the comprehensive design of a magnetic diagnostic system, which is crucial for the detailed characterization of physics phenomena in various scientific fields. It emphasized the need for accurate data for machine controllability and scientific results (Marconato et al., 2020).
Nanoparticle Syntheses
- Advances in Nanoparticle Synthesis : This research highlights the development of novel materials through liquid-phase syntheses of inorganic nanoparticles, showcasing the evolution of technology and materials in the electronics industry (Cushing et al., 2004).
properties
Product Name |
(±)-ADX 71743 |
|---|---|
Molecular Formula |
C17H19NO2 |
Molecular Weight |
269.34 |
synonyms |
6-(2,4-Dimethylphenyl)-2-ethyl-6,7-dihydro-4(5H)-benzoxazolone |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
